Cas no 58811-51-1 (Benzene, 1-[(3-bromo-2-propynyl)oxy]-3-nitro-)

• Product Name: Benzene, 1-[(3-bromo-2-propynyl)oxy]-3-nitro-
• CAS No: 58811-51-1
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 340811
• PubChem ID: 15890188
• Update Time: 2025-04-19

Benzene, 1-[(3-bromo-2-propynyl)oxy]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(3-bromo-2-propynyl)oxy]-3-nitro-
• 1-(3-bromoprop-2-ynoxy)-3-nitrobenzene
• 58811-51-1
• 1-[(3-Bromoprop-2-yn-1-yl)oxy]-3-nitrobenzene
• DTXSID40579164

• Inchi： 1S/C9H6BrNO3/c10-5-2-6-14-9-4-1-3-8(7-9)11(12)13/h1,3-4,7H,6H2
• InChI Key： JDKUXDKAQOMYKF-UHFFFAOYSA-N
• SMILES： BrC#CCOC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.95308
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37